5-Bromo-3,4-dihydroisoquinoline: Synthetic Protocols and Medicinal Utility
5-Bromo-3,4-dihydroisoquinoline: Synthetic Protocols and Medicinal Utility
CAS Number: 1355060-38-6 Molecular Formula: C₉H₈BrN Molecular Weight: 210.07 g/mol
Executive Summary
5-Bromo-3,4-dihydroisoquinoline serves as a high-value electrophilic scaffold in modern medicinal chemistry. Its structural uniqueness lies in the coexistence of a reactive cyclic imine (C=N) and an aryl bromide handle at the C5 position. This dual functionality allows for orthogonal elaboration: the imine is susceptible to nucleophilic attack or reduction to generate tetrahydroisoquinolines (THIQs), while the bromine atom facilitates transition-metal-catalyzed cross-couplings. This guide details the synthesis, stability, and application of this core in the development of CNS-active agents and kinase inhibitors.
Structural Significance & Chemical Identity[1]
The 5-bromo-3,4-dihydroisoquinoline core is distinguished by the position of the halogen atom relative to the nitrogen bridgehead. Unlike the more common 6- or 7-substituted isomers, the 5-bromo position (peri-position) imposes specific steric and electronic constraints.
Key Chemical Features[1][2][3][4][5][6][7][8][9][10]
-
The C1=N Imine Bond: A "masked" amine that acts as a potent electrophile. It readily undergoes addition reactions with Grignard reagents, organolithiums, or hydride sources.
-
The C5-Bromine Handle: Located in the "bay region" of the fused ring system. Functionalization here often induces atropisomerism in biaryl derivatives or steric locking in receptor-ligand interactions.
-
Basicity: The pKa of the conjugate acid is estimated at ~6.5–7.0, making it less basic than its tetrahydro- counterpart but sufficiently basic to form stable salts (HCl, HBr).
| Property | Specification |
| Appearance | Pale yellow to orange oil (solidifies upon cooling/salt formation) |
| Boiling Point | ~280°C (Predicted at 760 mmHg) |
| Solubility | Soluble in DCM, MeOH, EtOAc; sparingly soluble in water |
| Storage | Hygroscopic; store under inert gas (Argon/N₂) at -20°C |
Synthetic Architecture: The Bischler-Napieralski Protocol[8]
The most robust route to CAS 1355060-38-6 is the Bischler-Napieralski cyclization . This pathway is preferred over the Pictet-Spengler reaction for this specific substrate because it avoids the formation of regioisomeric mixtures often seen when condensing 2-bromophenethylamine with aldehydes.
Reaction Mechanism
The synthesis proceeds via the dehydration of N-[2-(2-bromophenyl)ethyl]formamide using a phosphorylating agent (POCl₃).
-
Activation: The amide oxygen attacks the phosphorus center, creating an imidoyl phosphate intermediate.
-
Ionization: Elimination of the phosphate group generates a reactive nitrilium ion.
-
Cyclization: Intramolecular Electrophilic Aromatic Substitution (SEAr).[1][2] The electron-rich phenyl ring attacks the nitrilium carbon.
-
Aromatization: Loss of a proton restores aromaticity, yielding the dihydroisoquinoline.
Step-by-Step Protocol
Reagents:
-
N-[2-(2-bromophenyl)ethyl]formamide (1.0 equiv)
-
Phosphorus oxychloride (POCl₃) (3.0 equiv)
-
Phosphorus pentoxide (P₂O₅) (1.0 equiv, optional accelerant)
-
Acetonitrile (anhydrous)
Workflow:
-
Preparation: In a flame-dried round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve the formamide precursor in anhydrous acetonitrile (0.2 M concentration).
-
Activation: Cool the solution to 0°C under an Argon atmosphere. Add POCl₃ dropwise over 15 minutes. Caution: Exothermic.
-
Cyclization: Heat the reaction mixture to reflux (80–85°C) for 4–6 hours. Monitor by TLC (eluent 5% MeOH in DCM). The starting material (amide) is less polar than the product (imine).
-
Quenching (Critical): Cool to room temperature. Pour the mixture slowly onto crushed ice/water. The pH will be highly acidic.
-
Basification: Carefully adjust the pH to ~10 using 4M NaOH or NH₄OH. Note: The free base is an oil; ensure it does not oil out and stick to the glass before extraction.
-
Isolation: Extract with Dichloromethane (3 x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.
Visualization: Synthesis Pathway[9]
Caption: Conversion of phenethylamine precursor to the 5-bromo-dihydroisoquinoline core via formylation and cyclodehydration.
Divergent Reactivity & Functionalization
Once synthesized, CAS 1355060-38-6 acts as a divergent intermediate. The researcher must choose between modifying the imine (Path A) or the aryl bromide (Path B).
Path A: Imine Manipulation (C1 Reactivity)
The C1 position is highly electrophilic.
-
Reduction to Tetrahydroisoquinoline (THIQ):
-
Reagent: Sodium Borohydride (NaBH₄) in MeOH.
-
Outcome: Yields 5-bromo-1,2,3,4-tetrahydroisoquinoline. This is the most common usage, providing a secondary amine for further derivatization (e.g., reductive amination, amide coupling).
-
-
Nucleophilic Addition (Grignard/Lithium):
-
Reagent: R-MgBr or R-Li.
-
Outcome: Generates C1-substituted THIQs. Due to the 5-bromo steric hindrance, addition usually occurs with high diastereocontrol if chiral auxiliaries are used.
-
Path B: Cross-Coupling (C5 Reactivity)
The 5-bromo substituent allows for palladium-catalyzed bond formation.
-
Suzuki-Miyaura: Coupling with aryl boronic acids.
-
Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄.
-
Note: The imine nitrogen can coordinate to Pd, potentially poisoning the catalyst. It is often recommended to reduce the imine to the amine and protect it (e.g., Boc-group) prior to cross-coupling.
-
Visualization: Reactivity Flowchart
Caption: Decision tree for functionalizing the core. Path A (Reduction) is recommended before Path B (Coupling) to prevent catalyst interference.
Applications in Drug Discovery[1][6]
The 5-bromo-3,4-dihydroisoquinoline scaffold is a "privileged structure" in medicinal chemistry, particularly for:
-
Dopamine Receptor Modulators: The 5-substituted THIQ motif mimics the rigid ethylamine chain of dopamine. Derivatives are frequently screened as D1/D2 agonists or antagonists for Parkinson's disease and schizophrenia.
-
Kinase Inhibitors: The isoquinoline core serves as a hinge-binding motif. The 5-position vector allows the molecule to extend into the solvent-accessible region or the hydrophobic back pocket of the ATP binding site.
-
Sigma Receptor Ligands: 5-substituted isoquinolines have shown high affinity for Sigma-1 receptors, relevant in neuropathic pain and neurodegeneration.
Comparative Reactivity Table
| Reaction Type | Reagents | Primary Challenge | Solution |
| Reduction | NaBH₄, MeOH | Over-reduction (rare) | Perform at 0°C; stoichiometric control. |
| C1-Alkylation | R-Li, Et₂O | Enolization of reagent | Use non-enolizable organolithiums; low temp (-78°C). |
| Suzuki Coupling | Ar-B(OH)₂, Pd cat.[3] | Pd-coordination by Imine | Reduce to amine and Boc-protect first. |
| Aromatization | Pd/C, Heat | Dehalogenation | Use mild oxidants (DDQ or MnO₂) instead of catalytic hydrogenation. |
References
-
Bischler, A., & Napieralski, B. (1893).[2] "Zur Kenntniss einer neuen Isochinolinsynthese." Berichte der deutschen chemischen Gesellschaft. Link
-
Larsen, R. D., et al. (1991).[4][5] "Practical synthesis of 3,4-dihydroisoquinolines." The Journal of Organic Chemistry. Link
-
Whaley, W. M., & Govindachari, T. R. (1951). "The Bischler-Napieralski Reaction."[6][7][1][4][2][5] Organic Reactions.[6][7][1][4][2][3][5] Link
-
Chrzanowska, M., & Rozwadowska, M. D. (2004). "Asymmetric Synthesis of Isoquinoline Alkaloids." Chemical Reviews. Link
-
PubChem. (n.d.).[8] "5-Bromoisoquinoline Compound Summary." (Used for physical property correlation of the class). Link
Sources
- 1. Bischler–Napieralski reaction - Wikipedia [en.wikipedia.org]
- 2. jk-sci.com [jk-sci.com]
- 3. 3,4-Dihydroisoquinolone synthesis [organic-chemistry.org]
- 4. Bischler-Napieralski Reaction [organic-chemistry.org]
- 5. 3,4-Dihydroisoquinoline synthesis [organic-chemistry.org]
- 6. youtube.com [youtube.com]
- 7. Bischler-Napieralski Reaction (Chapter 9) - Name Reactions in Organic Synthesis [cambridge.org]
- 8. 5-Bromoisoquinoline | C9H6BrN | CID 736487 - PubChem [pubchem.ncbi.nlm.nih.gov]
